Sodium hydrosulfide

• CAS No.: 16721-80-5
• Product Name: Sodium hydrosulfide
• Molecular Formula: NaHS; HNaS
• Molecular Weight: 56.07 g/mol
• IUPAC Name: sodium;sulfanide
• Standard InChI: InChI=1S/Na.H2S/h;1H2/q+1;/p-1
• Standard InChIKey: HYHCSLBZRBJJCH-UHFFFAOYSA-M
• Isomeric SMILES: [Na+].[SH-]
• Impurities: Sulfide of heavy metals.
• SMILES: [Na+].[SH-]
• Canonical SMILES: [Na+].[SH-]
• Boiling Point: 212 °F at 760 mm Hg (approx.) (USCG, 1999)
• Colorform: Rhombohedric-cubic crystals. White to colorless.; Colorless rhombohedral crystals.
• Density: 1.3 at 59 °F (USCG, 1999); 1.79 /as per source/; 1.8 g/cm³
• Melting Point: 63 °F (USCG, 1999); 350 °C
• Physical Description: Sodium hydrosulfide, solution appears as a colorless to light-yellow liquid. Corrosive to metals and tissue. It is used in paper pulping, manufacturing dyes and dehairing hides.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; WHITE HYGROSCOPIC CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: Sodium hydrosulfide, solution appears as a colorless to light-yellow liquid. Corrosive to metals and tissue. It is used in paper pulping, manufacturing dyes and dehairing hides.
• Shelf Life: READILY HYDROLYZED IN MOIST AIR TO SODIUM HYDROXIDE & SODIUM SULFIDE
• Solubility: SOL IN WATER, ALCOHOL, ETHER; In water, 50 g/100 cu cm water at 22 °C.; Solubility in water, g/100ml at 20 °C: 50-60 (good)
• Synonyms: NaHS; sodium bisulfide; sodium hydrosulfide
• Vapor Pressure: 49.12 mm Hg (USCG, 1999); negligible
• PubChem Compound: 28015
• Last Modified: Nov 11 2021